Cas no 5203-77-0 (1,3-Dimethyl-1H-pyrazol-5-ol)

1,3-Dimethyl-1H-pyrazol-5-ol structure
1,3-Dimethyl-1H-pyrazol-5-ol structure
Product Name:1,3-Dimethyl-1H-pyrazol-5-ol
CAS No:5203-77-0
MF:C5H8N2O
MW:112.129820823669
MDL:MFCD00129673
CID:45610
PubChem ID:2766847
Update Time:2025-04-18

1,3-Dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-1H-pyrazol-5-ol
    • 1,3-Dimethyl-5-hydroxypyrazole
    • 2,5-Dimethyl-1,2-dihydropyrazol-3-one
    • 2,5-DIMETHYL-1,2-DIHYDRO-PYRAZOL-3-ONE
    • 2,5-dimethyl-1H-pyrazol-3-one
    • 5-Hydroxy-1,3-dimethylpyrazole
    • 2,5-Dimethyl-1H-pyrazol-3(2H)-one
    • 1H-Pyrazol-5-ol, 1,3-dimethyl-
    • 2,5-DIMETHYL-3-PYRAZOLOL
    • 5-hydroxy-1,3-dimethyl-1H-pyrazole
    • 3H-Pyrazol-3-one, 1,2-dihydro-2,5-dimethyl-
    • 2,5-Dimethyl-2H-pyrazol-3-ol
    • PubChem8415
    • 2,5-dimethylpyrazol-3-ol
    • 1,3-dimethylpyrazol-5-ol
    • 1,3-Dimethylpyrazole-5-one
    • MFCD00129673
    • O10614
    • 3201-29-4
    • 5-hydroxy-1,3-dimethylpyrazole, AldrichCPR
    • AB00999527-01
    • SCHEMBL420240
    • MFCD09953250
    • AKOS015920124
    • RAECFQNUIFBPCT-UHFFFAOYSA-N
    • JXPVQFCUIAKFLT-UHFFFAOYSA-N
    • AKOS003277279
    • BB 0304801
    • SCHEMBL90035
    • CS-W019386
    • A5326
    • A828904
    • FT-0654144
    • 5203-77-0
    • DTXSID10377598
    • 1,3-dimethyl-1,2-dihydropyrazol-5-one
    • 11F-418S
    • AM20100282
    • 1,3-dimethyl-pyrazolin-5-one
    • SY030644
    • 2,5-dimethyl-2,3-dihydro-1H-pyrazol-3-one
    • 1,3-dimethylpyrazoline-5-one
    • ALBB-023342
    • 1,3-Dimethyl-1H-pyrazol-5-ol; 1,3-Dimethyl-5-hydroxypyrazole; 2,5-Dimethyl-1,2-dihydropyrazol-3-one
    • pyrazole, 2,5-dihydro-1,3-dimethyl-5-oxo-
    • DB-071473
    • STK335639
    • DB-086741
    • MDL: MFCD00129673
    • Inchi: 1S/C5H8N2O/c1-4-3-5(8)7(2)6-4/h3,6H,1-2H3
    • InChI Key: JXPVQFCUIAKFLT-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NN1C

Computed Properties

  • Exact Mass: 112.06400
  • Monoisotopic Mass: 112.063662883 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 112.13
  • XLogP3: 0.3
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.17
  • Melting Point: 113-117 ºC
  • Boiling Point: 226 ºC
  • Flash Point: 90 ºC
  • Refractive Index: 1.554
  • PSA: 38.05000
  • LogP: 0.43410

1,3-Dimethyl-1H-pyrazol-5-ol Security Information

1,3-Dimethyl-1H-pyrazol-5-ol Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyl-1H-pyrazol-5-ol Pricemore >>

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